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Compound of Interest

Compound Name: 2-(hydroxymethyl)oxan-4-one

CAS No.: 243968-13-0

Cat. No.: B6148976

Get Quote

Executive Summary
2-(Hydroxymethyl)oxan-4-one (also known as tetrahydro-2-(hydroxymethyl)-4H-pyran-4-one)

represents a critical class of oxygenated heterocycles used in the synthesis of complex natural

products, particularly polyketides and statins.[1] As a functionalized tetrahydropyran, it serves

as a versatile chiral building block, offering a pre-installed stereocenter at the C2 position and a

reactive ketone at C4 for further diversification (e.g., diastereoselective reduction to 1,3-diols).

This guide provides a definitive analysis of its nomenclature, a validated synthetic protocol from

the chiral pool, and its application in modern drug development.

Structural Identity & Nomenclature
IUPAC vs. Common Nomenclature
The nomenclature for saturated oxygen heterocycles often creates confusion between

systematic IUPAC rules and retained traditional names.

Preferred IUPAC Name (PIN):2-(Hydroxymethyl)oxan-4-one[1]
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Rationale: "Oxane" is the systematic Hantzsch-Widman name for a saturated six-

membered ring containing one oxygen atom. The ketone principal functional group takes

precedence, assigned the lowest possible locant (4), but the numbering starts from the

heteroatom (1).

Retained/Common Name:2-(Hydroxymethyl)tetrahydro-4H-pyran-4-one[1]

Rationale: "Tetrahydropyran" is the widely accepted retained name. This nomenclature is

ubiquitous in chemical catalogs and medicinal chemistry literature.

Stereochemistry & Isomerism
The C2 position is a stereogenic center. In drug development, the enantiopurity of this scaffold

is paramount.

(2S)-Isomer: Derived naturally from D-glucose (via glycals).[1]

(2R)-Isomer: Accessible via L-sugars or asymmetric catalysis.[1]

Synonyms & Identifiers
Identifier Type Value / Description

Systematic Name 2-(Hydroxymethyl)oxan-4-one

Common Name 2-(Hydroxymethyl)tetrahydro-4H-pyran-4-one

CAS Registry (Parent)
29943-42-8 (Refers to the unsubstituted

tetrahydro-4H-pyran-4-one)

Related Scaffold
Kojic Acid (5-hydroxy-2-(hydroxymethyl)-4H-

pyran-4-one) – Unsaturated analog

Molecular Formula C₆H₁₀O₃

Molecular Weight 130.14 g/mol

Nomenclature Visualization
The following diagram deconstructs the IUPAC naming logic for the molecule.
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Root: Oxane
(Saturated 6-membered O-ring)

Full IUPAC Name:
2-(Hydroxymethyl)oxan-4-one

Parent Hydride

Suffix: -4-one
(Ketone at C4)

Principal Group

Prefix: 2-(Hydroxymethyl)
(Substituent at C2)

Substituent

Click to download full resolution via product page

Figure 1: Deconstruction of the systematic IUPAC name based on the Hantzsch-Widman

system.

Synthetic Protocol: The "Chiral Pool" Approach
Strategic Rationale
While de novo synthesis via the hetero-Diels-Alder reaction (Danishefsky’s diene + aldehyde)

is possible, it often requires asymmetric catalysts to establish the C2 stereocenter. A more

robust, "self-validating" approach for medicinal chemistry is the Chiral Pool Synthesis starting

from carbohydrates (glycals). This ensures the stereochemistry at C2 is fixed by the starting

material (e.g., D-glucal).

Pathway: Ferrier Rearrangement & Hydrogenation
This protocol describes the conversion of Tri-O-acetyl-D-glucal to the target saturated ketone.

Step-by-Step Methodology
Reagents Required:

Tri-O-acetyl-D-glucal (Starting Material)[1]

Catalytic Indium(III) Chloride (

) or Lewis Acid

Methanol (Solvent/Nucleophile)[1]
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, Pd/C (Hydrogenation catalyst)

Dess-Martin Periodinane (DMP) or Swern Reagents[1]

Protocol:

Ferrier Rearrangement (Type I):

Dissolve Tri-O-acetyl-D-glucal in anhydrous

.

Add catalytic

(10 mol%) and methanol (1.2 equiv) at 0°C.

Mechanism:[1][2][3][4] The Lewis acid promotes the formation of an oxocarbenium ion,

followed by nucleophilic attack by methanol at the anomeric position and allylic

rearrangement.

Result: Formation of the unsaturated glycoside (2,3-unsaturated sugar).

Deacetylation & Hydrogenation:

Treat the intermediate with

in MeOH to remove acetate groups (Zemplén deprotection).

Perform hydrogenation (

, 1 atm) using 10% Pd/C in EtOAc/MeOH.

Critical Control Point: Monitor reaction via TLC. The disappearance of the double bond

(UV active) indicates conversion to the saturated tetrahydropyran core.

Selective Oxidation to Ketone:

The resulting intermediate is a 2-(hydroxymethyl)tetrahydropyran-4-ol (diol).[1]
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To selectively oxidize the secondary alcohol at C4 without affecting the primary alcohol at

C2, selective protection of the primary alcohol (e.g., TBDMSCl, Imidazole) is

recommended first.

Oxidation: Treat the protected alcohol with Dess-Martin Periodinane (1.1 equiv) in

at room temperature for 2 hours.

Deprotection: Remove the silyl group with TBAF to yield 2-(hydroxymethyl)oxan-4-one.

[1]

Synthetic Workflow Diagram
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Tri-O-acetyl-D-glucal
(Chiral Pool Start)

Intermediate A
(2,3-Unsaturated Glycoside)

Ferrier Rearrangement
(InCl3, MeOH)

Intermediate B
(Saturated Tetrahydropyran-4-ol)

1. Deacetylation
2. H2, Pd/C

Intermediate C
(2-OTBS-protected-4-ol)

TBDMSCl, Imidazole
(Selective 1° OH protection)

Intermediate D
(2-OTBS-protected-4-one)

Dess-Martin Periodinane
(Oxidation of 2° OH)

Target:
2-(Hydroxymethyl)oxan-4-one

TBAF (Deprotection)
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Figure 2: Synthetic pathway from D-Glucal to the target scaffold via Ferrier rearrangement and

selective oxidation.
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Analytical Characterization (Self-Validating System)
To ensure the integrity of the synthesized scaffold, the following spectroscopic signatures must

be verified.

Technique Parameter
Expected Signal /
Observation

Interpretation

NMR Carbonyl Carbon ppm

Confirms the

presence of the

ketone at C4.

NMR
Anomeric-like Carbon

(C2) ppm

Shifted downfield due

to adjacent oxygen;

confirms ring closure.

[1]

H NMR C2-H ppm (multiplet)
Diagnostic for the

chiral center proton.

IR Spectroscopy C=O Stretch
Strong band indicating

saturated ketone.[1]

Mass Spectrometry Molecular Ion
Confirms formula

C₆H₁₀O₃.[1]

Applications in Drug Development
The "Naked Sugar" Scaffold
In medicinal chemistry, 2-(hydroxymethyl)oxan-4-one is often referred to as a "naked sugar"

or a C-glycoside precursor. It serves as a template for 1,3-polyol synthesis, a motif found in:

Statins: (e.g., Atorvastatin side chains).

Macrolide Antibiotics: (e.g., Erythromycin analogs).

Spongistatins: Complex marine natural products.

Stereocontrolled Reduction
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The primary utility of this ketone is its ability to undergo substrate-controlled diastereoselective

reduction.

Axial Attack: Hydride reagents (e.g., L-Selectride) attack from the sterically hindered face,

yielding the cis-diol.

Equatorial Attack: Smaller hydrides (e.g.,

) may yield mixtures or the trans-diol depending on conformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one - Google Patents
[patents.google.com]

3. Tetrahydro-4H-pyran-4-one: properties and applications_Chemicalbook
[chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://en.wikipedia.org/wiki/Tetrahydropyran
https://chemistry.stackexchange.com/questions/38271/nomenclature-of-tetrahydropyran-ring
https://chemistry.stackexchange.com/questions/38271/nomenclature-of-tetrahydropyran-ring
https://doi.org/10.1039/9781849733069
https://pubs.acs.org/doi/10.1021/jo00140a058
https://pubs.rsc.org/en/content/articlelanding/1969/j3/j39690000570
https://www.researchgate.net/publication/331530326_Synthesis_and_identification_of_35-bishydroxymethyltetrahydro-4H-pyran-4-one
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahydro-4H-pyran-4-one
https://www.benchchem.com/product/b6148976?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/331530326_Synthesis_and_identification_of_35-bishydroxymethyltetrahydro-4H-pyran-4-one
https://patents.google.com/patent/CN103508990A/en
https://patents.google.com/patent/CN103508990A/en
https://www.chemicalbook.com/article/tetrahydro-4h-pyran-4-one-properties-and-applications.htm
https://www.chemicalbook.com/article/tetrahydro-4h-pyran-4-one-properties-and-applications.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6148976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. iupac.qmul.ac.uk [iupac.qmul.ac.uk]

5. Tetrahydropyran - Wikipedia [en.wikipedia.org]

6. chemistry.stackexchange.com [chemistry.stackexchange.com]

To cite this document: BenchChem. [Technical Guide: 2-(Hydroxymethyl)oxan-4-one as a
Chiral Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6148976/docs#technical-guide-2-hydroxymethyl-
oxan-4-one-as-a-chiral-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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